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Compound of Interest

Compound Name: 6-Iodo-4-methoxy-2,2'-bipyridine

CAS No.: 205052-94-4

Cat. No.: B13127500

Get Quote

Executive Summary
6-Iodo-4-methoxy-2,2'-bipyridine is a non-symmetric, halogenated bipyridine derivative.[1]

Unlike the common symmetric 4,4'-dimethoxy-2,2'-bipyridine, this molecule possesses three

distinct functional handles: the bipyridine chelating core, an electron-donating methoxy group at

the C4 position, and a reactive iodine handle at the C6 position.[1] This unique substitution

pattern makes it an invaluable scaffold for constructing complex supramolecular architectures

and natural product analogs via cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).

[1]

Physicochemical Profile
The following data aggregates predicted and experimental values typical for this class of

halogenated bipyridines.
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Property Value / Description Note

IUPAC Name
6-Iodo-4-methoxy-2,2'-

bipyridine

CAS Number Not widely listed

Often cited as an intermediate;

related N-oxide is CAS

205052-92-2.[1]

Molecular Formula C₁₁H₉IN₂O

Molecular Weight 312.11 g/mol

Appearance Off-white to pale yellow solid
Typical of halogenated

bipyridines.[1]

Melting Point ~120–140 °C (Estimated)

Exact experimental MP varies

by purity/polymorph; N-oxide

precursors melt higher

(~160°C).[1]

Solubility
Soluble in DCM, CHCl₃,

EtOAc, THF

Poor solubility in water and

hexanes.

LogP (Predicted) ~2.8 – 3.2
Lipophilic due to the iodine and

aromatic rings.

pKa (Predicted) ~3.5 – 4.0

Lower than unsubstituted

bipyridine (4.[1]4) due to the

electron-withdrawing iodine,

partially offset by the methoxy

group.

Spectroscopic Characterization
Identification of this compound relies heavily on NMR spectroscopy due to the distinct

electronic environments of the two pyridine rings.

H NMR (400 MHz, CDCl
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) – Diagnostic Signals
Methoxy Group: A sharp singlet at

3.90 – 4.00 ppm (3H).

Ring B (Substituted):

H-3': A doublet or meta-coupled singlet at

~7.80 ppm.[1] The iodine at C6 and methoxy at C4 shield/deshield this position distinctly.

H-5': A doublet or meta-coupled singlet at

~7.40 ppm.[1]

Ring A (Unsubstituted):

Typical 2-substituted pyridine pattern:

8.65 (d, H-6), 8.40 (d, H-3), 7.80 (td, H-4), 7.30 (ddd, H-5).[1]

C NMR (100 MHz, CDCl

) – Key Resonances
C-I (Carbon-Iodine): Significantly upfield, typically

~100–110 ppm.[1]

C-OMe (Carbon-Methoxy):

~55–56 ppm.[1]

C=N (Ring Junctions):

~155–158 ppm.[1]

Synthetic Pathway & Logic
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The synthesis of 6-Iodo-4-methoxy-2,2'-bipyridine is non-trivial due to the need for

regioselective functionalization.[1] The most robust route, established in the synthesis of

Caerulomycin A, utilizes the N-oxide activation strategy.

Core Synthetic Workflow
Activation: 2,2'-Bipyridine is oxidized to the N-oxide to activate the C4 position.[1]

Nitration: Electrophilic aromatic substitution introduces a nitro group at C4 (para to the N-

oxide).[1]

Substitution: Nucleophilic displacement of the nitro group with methoxide introduces the C4-

methoxy group.

Functionalization: Directed lithiation or halogenation introduces the iodine at C6.

2,2'-Bipyridine N-Oxidation
(mCPBA or H2O2)

2,2'-Bipyridine
N-oxide

Nitration
(HNO3/H2SO4)

4-Nitro-2,2'-bipyridine
N-oxide

Methoxylation
(NaOME/MeOH)

4-Methoxy-2,2'-bipyridine
N-oxide

Iodination
(1. Base/Lithiation
2. Iodine Source)

6-Iodo-4-methoxy-
2,2'-bipyridine

Click to download full resolution via product page

Figure 1: Strategic synthesis of 6-Iodo-4-methoxy-2,2'-bipyridine via N-oxide activation,

highlighting the sequential functionalization of the pyridine core.

Applications in Drug Discovery & Materials Science
A. Natural Product Synthesis (Caerulomycins)
This molecule is the key intermediate for the total synthesis of the Caerulomycin and

Collismycin families of antibiotics.[2]

Mechanism: The iodine handle at C6 allows for cross-coupling (e.g., Stille or Suzuki) to

install the oxime-containing side chains characteristic of Caerulomycin A.

Significance: These natural products exhibit potent immunosuppressive and cytotoxic

activities, making the 6-iodo precursor a high-value target for medicinal chemists.[1]

B. Asymmetric Ligand Design
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In coordination chemistry, symmetric bipyridines (like 4,4'-dimethyl-bipyridine) are common.[1]

However, asymmetric ligands allow for:

Fine-tuning of redox potentials in Ruthenium(II) and Iridium(III) photocatalysts.

Directional electron transfer in supramolecular assemblies.

The C6-iodine allows the ligand to be anchored onto surfaces (e.g., TiO

for solar cells) or polymers after complexation.[1]

Handling & Safety Protocols
Hazards: Like most halogenated pyridines, this compound is likely an Irritant

(Skin/Eye/Respiratory).

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The iodine bond can

be light-sensitive over prolonged periods; store in amber vials.[1]

Stability: Stable in solid form. In solution (especially chlorinated solvents), avoid prolonged

exposure to light to prevent deiodination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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